1H-Benzotriazole
1H-Benzotriazole
1,2,3-benzotriazole appears as white to light tan crystals or white powder. No odor. (NTP, 1992)
Benzotriazole is the simplest member of the class of benzotriazoles that consists of a benzene nucleus fused to a 1H-1,2,3-triazole ring. It has a role as an environmental contaminant and a xenobiotic.
Benzotriazole is the simplest member of the class of benzotriazoles that consists of a benzene nucleus fused to a 1H-1,2,3-triazole ring. It has a role as an environmental contaminant and a xenobiotic.
Brand Name:
Vulcanchem
CAS No.:
95-14-7
VCID:
VC0028993
InChI:
InChI=1S/C6H5N3/c1-2-4-6-5(3-1)7-9-8-6/h1-4H,(H,7,8,9)
SMILES:
C1=CC2=NNN=C2C=C1
Molecular Formula:
C6H5N3
Molecular Weight:
119.12 g/mol
1H-Benzotriazole
CAS No.: 95-14-7
Reference Standards
VCID: VC0028993
Molecular Formula: C6H5N3
Molecular Weight: 119.12 g/mol
| CAS No. | 95-14-7 |
|---|---|
| Product Name | 1H-Benzotriazole |
| Molecular Formula | C6H5N3 |
| Molecular Weight | 119.12 g/mol |
| IUPAC Name | 2H-benzotriazole |
| Standard InChI | InChI=1S/C6H5N3/c1-2-4-6-5(3-1)7-9-8-6/h1-4H,(H,7,8,9) |
| Standard InChIKey | QRUDEWIWKLJBPS-UHFFFAOYSA-N |
| SMILES | C1=CC2=NNN=C2C=C1 |
| Canonical SMILES | C1=CC2=NNN=C2C=C1 |
| Boiling Point | 399 °F at 15 mm Hg (NTP, 1992) 350.0 °C BP: 204 °C at 15 mm Hg at 2 kPa: 204 °C |
| Colorform | Needles from chloroform or benzene White to light tan, crystalline powde |
| Density | 1.36 g/cu cm at 20 °C 1.36 g/cm³ |
| Flash Point | 170 °C (338 °F) - closed cup 190-195 °C o.c. |
| Melting Point | 208 to 212 °F (NTP, 1992) 100.0 °C 100 °C 98.5 °C |
| Physical Description | 1,2,3-benzotriazole appears as white to light tan crystals or white powder. No odor. (NTP, 1992) DryPowder; OtherSolid; OtherSolid, Liquid WHITE-TO-BROWN CRYSTALLINE POWDER. |
| Description | 1,2,3-benzotriazole appears as white to light tan crystals or white powder. No odor. (NTP, 1992) Benzotriazole is the simplest member of the class of benzotriazoles that consists of a benzene nucleus fused to a 1H-1,2,3-triazole ring. It has a role as an environmental contaminant and a xenobiotic. |
| Solubility | 1 to 5 mg/mL at 74.7° F (NTP, 1992) 0.17 M In water, 1.98X10+4 mg/L at 25 °C In water, 1-5 g/L at 23.7 °C Slightly soluble in water Soluble in alcohol, benzene, toluene, chloroform and N,N-dimethylformamide Soluble in ethanol, benzene, chloroform, toluene, DMF Solubility in water, g/100ml: 2 (moderate) |
| Synonyms | 1,2,3-1H-Benzotriazole; 1,2,3-Triaza-1H-indene; 1,2-Aminoazophenylene; 1H-1,2,3-Benzotriazole; 2,3-Diazaindole; Azimidobenzene; Aziminobenzene; BLS 1326; Benzisotriazole; NSC 3058; Rusmin R; Seetec BT; |
| Vapor Density | 4.1 (Air = 1) |
| Vapor Pressure | 2.5X10-5 mm Hg at 25 °C (est) Vapor pressure, Pa at 20 °C: 5 |
| PubChem Compound | 7220 |
| Last Modified | Nov 12 2021 |
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